Cas no 114969-85-6 (5-bromo-6-methylpyrimidine-4-carbonitrile)
114969-85-6 structure
Product name:5-bromo-6-methylpyrimidine-4-carbonitrile
5-bromo-6-methylpyrimidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-methylpyrimidine-4-carbonitrile
- 114969-85-6
- 5-BROMO-4-CYANO-6-METHYLPYRIMIDINE
- SCHEMBL15666218
- 4-Pyrimidinecarbonitrile, 5-bromo-6-methyl-
- DTXCID60502151
- CS-0451783
- SB56398
- MFCD18804001
- Z1216824767
- DTXSID20551367
- EN300-2954825
- 5-Bromo-6-methylpyrimidine-4-carbonitrile
-
- MDL： MFCD18804001
- Inchi： InChI=1S/C6H4BrN3/c1-4-6(7)5(2-8)10-3-9-4/h3H,1H3
- InChI Key： IHVQXLDXNIMTEY-UHFFFAOYSA-N
- SMILES： CC1=NC=NC(C#N)=C1Br
Computed Properties
- Exact Mass: 196.95886Da
- Monoisotopic Mass: 196.95886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.6Ų
5-bromo-6-methylpyrimidine-4-carbonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2954825-2.5g |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95.0% | 2.5g |
$1874.0 | 2025-03-19 | |
| Enamine | EN300-2954825-0.1g |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95.0% | 0.1g |
$331.0 | 2025-03-19 | |
| Chemenu | CM319342-1g |
5-Bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 1g |
$639 | 2021-08-18 | |
| Enamine | EN300-2954825-1.0g |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95.0% | 1.0g |
$956.0 | 2025-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC2122-100MG |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 100MG |
￥ 1,036.00 | 2023-03-15 | |
| Aaron | AR000G7W-1g |
4-Pyrimidinecarbonitrile, 5-bromo-6-methyl- |
114969-85-6 | 95% | 1g |
$1340.00 | 2025-02-13 | |
| Aaron | AR000G7W-5g |
4-Pyrimidinecarbonitrile, 5-bromo-6-methyl- |
114969-85-6 | 95% | 5g |
$3840.00 | 2023-12-16 | |
| Enamine | EN300-2954825-10g |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 10g |
$4114.0 | 2023-09-06 | |
| 1PlusChem | 1P000FZK-1g |
4-Pyrimidinecarbonitrile, 5-bromo-6-methyl- |
114969-85-6 | 95% | 1g |
$1244.00 | 2023-12-26 | |
| 1PlusChem | 1P000FZK-10g |
4-Pyrimidinecarbonitrile, 5-bromo-6-methyl- |
114969-85-6 | 95% | 10g |
$5147.00 | 2023-12-26 |
5-bromo-6-methylpyrimidine-4-carbonitrile Related Literature
-
Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
-
Junfeng Wang,Bin Liu,Xiumin Liu,Matthew J. Panzner,Chrys Wesdemiotis Dalton Trans., 2014,43, 14142-14146
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Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
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Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:114969-85-6)5-bromo-6-methylpyrimidine-4-carbonitrile
Purity:99%
Quantity:5g
Price ($):1544.0